Cas no 35002-96-1 (Thymidine,P-ethylthymidylyl-(3'®5')- (9CI))

• Product Name: Thymidine,P-ethylthymidylyl-(3'®5')- (9CI)
• CAS No: 35002-96-1
• MF: C₂₂H₃₁N₄O₁₂P
• MW: 574.474907159805
• CID: 295265
• PubChem ID: 3081472
• Update Time: 2025-04-19

Thymidine,P-ethylthymidylyl-(3'®5')- (9CI) Chemical and Physical Properties

Names and Identifiers

• ethyl [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] phosphate
• 5')- (9CI)
• P-Ethylthymidylyl-(3'-5')-thymidine
• Thymidine, P-ethylthymidylyl-(3'-5')-
• Dtp(Et)dT
• 35002-96-1
• Dtpdt ethylphosphotriester
• CHEMBL3608397
• Thymidine,P-ethylthymidylyl-(3'®5')- (9CI)

• Inchi： 1S/C22H31N4O12P/c1-4-34-39(33,35-10-16-13(28)5-17(37-16)25-7-11(2)19(29)23-21(25)31)38-14-6-18(36-15(14)9-27)26-8-12(3)20(30)24-22(26)32/h7-8,13-18,27-28H,4-6,9-10H2,1-3H3,(H,23,29,31)(H,24,30,32)/t13-,14-,15+,16+,17+,18+,39?/m0/s1
• InChI Key： ZKKPILTYCWGWSA-KJOYEBRGSA-N
• SMILES： P(=O)(OCC)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O)O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1CO

Computed Properties

• Exact Mass: 574.168
• Monoisotopic Mass: 574.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 203Ų

Experimental Properties

• Density: 1.55
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.614
• PSA: 223.73000
• LogP: 0.00280